Cas no 1017044-94-8 (tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate)

• Product Name: tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate
• CAS No: 1017044-94-8
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• MDL: MFCD09944986
• CID: 2186360
• PubChem ID: 24705573
• Update Time: 2025-10-07

tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(benzyloxycarbonylamino)azetidine-1-carboxylate
• 2-Methyl-2-propanyl 3-{[(benzyloxy)carbonyl]amino}-1-azetidinecar boxylate
• TERT-BUTYL 3-{[(BENZYLOXY)CARBONYL]AMINO}AZETIDINE-1-CARBOXYLATE
• tert-butyl 3-(((benzyloxy)carbonyl)amino)azetidine-1-carboxylate
• RL00091
• 1-Boc-3-{[(benzyloxy)carbonyl]amino}azetidine
• t-Butyl 3-{[(benzyloxy)carbonyl]aminoazetidine-1-carboxylate
• tert-butyl3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate
• tert-butyl 3-{[(benzyloxy)carbonyl]aminoazetidin
• PB39390
• P17619
• tert-butyl3-(((benzyloxy)carbonyl)amino)azetidine-1-carboxylate
• CS-0048333
• tert-butyl 3-(phenylmethoxycarbonylamino)azetidine-1-carboxylate
• 1017044-94-8
• AKOS000189754
• SY234049
• MFCD09944986
• tert-butyl 3-{[(benzyloxy)carbonyl]aminoazetidine-1-carboxylate
• AS-54196
• 3-(Cbz-amino)-1-Boc-azetidine
• DB-321578
• J-524484
• tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate

• MDL： MFCD09944986
• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(20)18-9-13(10-18)17-14(19)21-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,17,19)
• InChI Key： TXMHXBSZKBBGJI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 2.2

tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate

tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate, with the CAS number 1017044-94-8, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, often referred to as a tert-butyl azetidine derivative, belongs to the class of amino acid derivatives and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

The molecular structure of tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate is characterized by an azetidine ring, which is a four-membered cyclic amine. The presence of a benzyloxy carbonyl (Cbz) group and a tert-butyl ester group further enhances its functional diversity. This combination makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of peptide-based drugs.

Recent studies have highlighted the role of tert-butyl azetidine derivatives in enhancing the bioavailability and stability of therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that the incorporation of azetidine rings into peptide backbones can significantly improve their resistance to enzymatic degradation, thereby extending their half-life in vivo.

In addition to its role in drug development, tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate has been explored for its potential in materials science. Its unique mechanical properties, derived from the rigid azetidine ring system, make it a promising candidate for the development of advanced polymers and biomaterials.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and peptide coupling techniques. Researchers have optimized these processes to achieve high yields and purity levels, ensuring its suitability for large-scale production.

In conclusion, tert-butyl 3-{[(benzyloxy)carbonyl]amino}azetidine-1-carboxylate stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising applications continue to drive innovation across multiple disciplines, solidifying its position as a key compound in contemporary research.